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Compound of Interest

7-Bromo-4-oxo-4H-chromene-3-
Compound Name:
carbaldehyde

cat. No.: B1280513

A Technical Guide to 7-Bromo-4-0x0-4H-
chromene-3-carbaldehyde

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde, tailored for researchers,
scientists, and professionals in drug development. The document outlines the compound's
known physical and spectroscopic properties, a detailed synthesis protocol, and
crystallographic data.

Physicochemical Properties

While specific details regarding the physical appearance, such as color, and precise melting
and boiling points are not extensively documented in publicly available literature, the compound
is known to be a solid that can be precipitated and crystallized.[1] A Safety Data Sheet
indicates that the substance can form dust, suggesting it is a solid at room temperature. The
following tables summarize the available quantitative data for 7-Bromo-4-oxo-4H-chromene-
3-carbaldehyde.

General and Spectroscopic Data
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Property Value Reference
Chemical Formula C10H5BrOs [2][3]
Molecular Weight 253.05 g/mol [2][3]

H NMR (400 MHz, CDCls) &
(ppm)

7.48 (d, 1H, J = 8.8 Hz), 7.57
(s, 1H), 8.24 (d, 1H, J = 8.8
Hz), 8.52 (s, 1H), 10.37 (s, 1H)

[2]

DART-MS (m/z)

Calculated for [C10H5BrOs +
H+]: 252.950, Found: 252.981

Crystallographic Data

The crystal structure of 7-Bromo-4-oxo0-4H-chromene-3-carbaldehyde has been determined

by X-ray diffraction.[2][3] The compound crystallizes in a monoclinic system.

Parameter Value Reference
Crystal System Monoclinic [2][3]
Space Group P2i/c [3]
a=13.8580 (18) A, b = 6.054
Unit Cell Dimensions (@) A, c=37.268 (13)A, B = [2][3]
90.39 (4)°
Volume (V) 870.4 (8) As [2][3]
z 4 [21[3]
Density (calculated) 1.931 Mg m—3 [3]

Synthesis Protocol

The synthesis of 7-Bromo-4-oxo0-4H-chromene-3-carbaldehyde can be achieved through the

Vilsmeier-Haack reaction, starting from 4-bromo-2-hydroxyacetophenone.[2]

Experimental Workflow
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Synthesis of 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde

Reaction Setup h

Dissolve 4-bromo-2-hydroxyacetophenone in N,N-dimethylformamide (DMF)

[Cool the solution to 0 °C]
[Add POCIs dropwise j

Reaction

[Stir the mixture at room temperature for 14 houra

Work-up a$d Isolation

Add water to precipitate the product

:

Collect the precipitates by filtration

:

Wash the precipitates with water

Gry the product in vacuta

:

Obtain 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde

Click to download full resolution via product page

Synthesis Workflow Diagram
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Detailed Methodology

o Reaction Setup: A solution of 4-bromo-2-hydroxyacetophenone (4.7 mmol) in 15 ml of N,N-
dimethylformamide (DMF) is prepared in a suitable reaction vessel.[2]

o Reagent Addition: The solution is cooled to 0 °C in an ice bath. To this cooled solution,
phosphorus oxychloride (POCIs, 11.6 mmol) is added dropwise.[2]

o Reaction: The reaction mixture is then allowed to warm to room temperature and is stirred for
14 hours.[2]

o Work-up: After the reaction is complete, 50 ml of water is added to the mixture, which causes
the product to precipitate out of the solution.[2]

« |solation: The resulting precipitates are collected by filtration, washed with water, and then
dried under vacuum to yield 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde. The reported
yield for this protocol is 84%.[2]

Logical Relationships in Crystal Packing

The crystal structure of 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde exhibits specific
intermolecular interactions that dictate its packing in the solid state. These interactions are
crucial for understanding the supramolecular chemistry of this compound.
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Intermolecular Interactions in the Crystal Structure

7-Bromo-4-oxo-4H-chromene-3-carbaldehyde
Molecule

(C-H---O Hydrogen Bonds

Gormation of Molecular Tapes) (n-n Stacking Interactions)

Assembly into Supramolecular Layers

Click to download full resolution via product page

Crystal Packing Interactions Diagram

In the crystalline state, molecules of 7-Bromo-4-oxo-4H-chromene-3-carbaldehyde are
linked through C—H---O hydrogen bonds, forming tapes.[2] These tapes are further assembled
into supramolecular layers by stacking interactions between the pyran rings of adjacent

molecules.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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